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Cat. No.: B1318587

Get Quote

Technical Monograph: 3-Chloro-2-(3-chlorophenoxy)aniline (CAS 946772-61-8)[1][2][3][4]

Part 1: Executive Summary
3-Chloro-2-(3-chlorophenoxy)aniline (CAS 946772-61-8) is a specialized, high-value

organochlorine intermediate belonging to the diaryl ether class.[2] Characterized by a sterically

congested ortho-phenoxy substitution pattern on the aniline core, this compound serves as a

critical pharmacophore scaffold in medicinal chemistry.[2] Its structural motif—a polychlorinated

diphenyl ether—mimics the bioactive core found in various Type II Kinase Inhibitors (e.g.,

Sorafenib analogs), non-nucleoside reverse transcriptase inhibitors (NNRTIs), and specific

agrochemical agents.[2]

Unlike simple anilines, the 2,3-substitution pattern induces a specific torsional twist between

the phenyl rings, creating a unique 3D conformational space that is highly valued for enhancing

selectivity in protein-ligand binding interactions.[2]
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Part 2: Chemical Identity & Physicochemical
Properties

Property Data

CAS Number 946772-61-8

IUPAC Name 3-Chloro-2-(3-chlorophenoxy)aniline

Molecular Formula C₁₂H₉Cl₂NO

Molecular Weight 254.11 g/mol

Appearance Off-white to pale beige crystalline solid

Solubility
Soluble in DMSO, DCM, MeOH; Insoluble in

water

pKa (Conjugate Acid)
~2.5–3.0 (Estimated due to electron-

withdrawing Cl/Phenoxy groups)

LogP ~3.8 (Predicted)

Part 3: Synthetic Methodology & Process Logic
The synthesis of CAS 946772-61-8 is non-trivial due to the steric hindrance at the ortho

position and the deactivating nature of the chlorine substituents.[2] The most robust, scalable

route involves a Nucleophilic Aromatic Substitution (SₙAr) followed by a Chemoselective Nitro

Reduction.[2]

Step 1: SₙAr Coupling (The Critical Step)
Precursor: 1,2-Dichloro-3-nitrobenzene (or 2,3-Dichloronitrobenzene).[2]

Nucleophile: 3-Chlorophenol.[2]

Base: Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃).[2]

Solvent: DMF or NMP (Polar aprotic is essential).[2]
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Mechanism: The reaction proceeds via a Meisenheimer Complex.[2] The nitro group at position

3 (relative to the chlorine being displaced) activates the C-Cl bond at position 2 ortho to it.[2]

The 3-chlorophenoxide ion attacks the electron-deficient ring carbon, displacing the chlorine.[2]

Step 2: Chemoselective Nitro Reduction
Reagent: Iron powder (Fe) / Ammonium Chloride (NH₄Cl) or Hydrogenation (H₂/Pd-C).[2]

Solvent: Ethanol/Water or Methanol.[2]

Logic: The use of Fe/NH₄Cl is preferred over catalytic hydrogenation to prevent accidental

hydrodechlorination (stripping of the aryl chlorides), which is a common risk with Pd

catalysts.[2]

Experimental Protocol (Self-Validating System)
1. Preparation of Intermediate: 1-Chloro-2-(3-chlorophenoxy)-3-nitrobenzene[2]

Charge: To a dry 3-neck flask, add 3-chlorophenol (1.05 eq) and K₂CO₃ (1.5 eq) in

anhydrous DMF (5 mL/g).

Activate: Stir at 25°C for 30 min to generate the phenoxide.

Addition: Add 2,3-Dichloronitrobenzene (1.0 eq) in one portion.

Reaction: Heat to 100–110°C for 4–6 hours. Monitor by TLC/HPLC.

Workup: Pour into ice water. Filter the precipitate.[2] Recrystallize from Ethanol.[2]

Validation: Product should be a yellow solid.[2] ¹H NMR must show loss of one aromatic

proton doublet from the nitrobenzene ring and appearance of phenoxy signals.[2]

2. Reduction to Target Aniline

Charge: Suspend the nitro intermediate (1.0 eq) in Ethanol/Water (3:1). Add NH₄Cl (5.0 eq)

and Iron powder (325 mesh, 4.0 eq).

Reflux: Heat to 80°C with vigorous stirring for 2 hours.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.huatengsci.com/products/518/?page=4699
https://www.huatengsci.com/products/518/?page=4699
https://www.huatengsci.com/products/518/?page=4699
https://www.huatengsci.com/products/518/?page=4699
https://www.huatengsci.com/products/518/?page=4699
https://www.huatengsci.com/products/518/?page=4699
https://www.huatengsci.com/products/518/?page=4699
https://www.huatengsci.com/products/518/?page=4699
https://www.huatengsci.com/products/518/?page=4699
https://www.huatengsci.com/products/518/?page=4699
https://www.huatengsci.com/products/518/?page=4699
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318587?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Filter: Hot filter through Celite to remove iron oxides.[2]

Isolate: Concentrate filtrate; extract with Ethyl Acetate. Wash with brine, dry over Na₂SO₄.[2]

Purify: Flash chromatography (Hexane/EtOAc) if necessary.

Part 4: Visualized Reaction Pathway
The following diagram illustrates the synthetic logic and the SₙAr mechanism, highlighting the

critical transition state.

2,3-Dichloronitrobenzene
(Electrophile)

Meisenheimer Complex
(Transition State)

K2CO3, DMF, 110°C

3-Chlorophenol
(Nucleophile)

Intermediate:
1-Chloro-2-(3-chlorophenoxy)-3-nitrobenzene

- KCl
Target:

3-Chloro-2-(3-chlorophenoxy)aniline
(CAS 946772-61-8)

Fe / NH4Cl
(Nitro Reduction)

Click to download full resolution via product page

Caption: Synthetic pathway from 2,3-dichloronitrobenzene via SₙAr coupling and

chemoselective reduction.

Part 5: Applications in Drug Discovery
1. Kinase Inhibitor Scaffolds (Type II) The diphenyl ether motif is a "privileged structure" in

kinase inhibition.[2] The ether oxygen acts as a hinge binder or a spacer that orients the two

phenyl rings into a hydrophobic pocket.[2]

Relevance: This specific isomer (3-Cl, 2-Phenoxy) provides a unique vector for substituents

compared to the more common 4-phenoxy derivatives (like in Rafoxanide).[2] It allows for

the exploration of the "deep pocket" in kinases such as p38 MAPK or B-Raf.[2]

2. Anti-Infective Agents Polychlorinated diphenyl ethers exhibit potent antimicrobial and

antimalarial properties by disrupting cell membrane integrity or inhibiting specific reductases

(e.g., Enoyl-ACP reductase).[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.huatengsci.com/products/518/?page=4699
https://www.huatengsci.com/products/518/?page=4699
https://www.benchchem.com/product/b1318587/docs?utm_src=pdf-body-img#3-chloro-2-3-chlorophenoxy-aniline-cas-946772-61-8
https://www.huatengsci.com/products/518/?page=4699
https://www.huatengsci.com/products/518/?page=4699
https://www.huatengsci.com/products/518/?page=4699
https://www.huatengsci.com/products/518/?page=4699
https://www.huatengsci.com/products/518/?page=4699
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318587?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Library Synthesis: The aniline amine (-NH₂) serves as a versatile handle for amide coupling,

urea formation, or sulfonylation to generate diverse libraries for High-Throughput Screening

(HTS).[2]

Part 6: Handling & Safety (SDS Summary)
Hazard Classification:

Acute Toxicity: Oral/Dermal (Category 4).[2]

Skin/Eye Irritation: Category 2.[2]

Aquatic Toxicity: Chronic Category 1 (Common for polychlorinated aromatics).[2]

Handling Protocol:

Engineering Controls: Use only in a chemical fume hood.

PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.[2]

Spill Management: Absorb with inert material (vermiculite).[2] Do not flush into drains; this

compound is highly toxic to aquatic life.[2]

Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) to prevent oxidation of

the amine.

Part 7: References
National Center for Biotechnology Information (NCBI). (2023).[2] PubChem Compound

Summary for substituted diphenyl ethers. (General reference for scaffold utility). Retrieved

from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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